Cas no 1154623-09-2 (N-(4-Aminocyclohexyl)cyclobutanecarboxamide)

• Product Name: N-(4-Aminocyclohexyl)cyclobutanecarboxamide
• CAS No: 1154623-09-2
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5698060
• PubChem ID: 43653112
• Update Time: 2025-06-25

N-(4-Aminocyclohexyl)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-377418
• 1821827-89-7
• EN300-718858
• N-[(1S,4s)-4-aminocyclohexyl]cyclobutanecarboxamide
• 1154623-09-2
• N-(4-aminocyclohexyl)cyclobutanecarboxamide
• A1-15531
• Cyclobutanecarboxamide, N-(4-aminocyclohexyl)-
• N-(4-Aminocyclohexyl)cyclobutanecarboxamide

• Inchi： 1S/C11H20N2O/c12-9-4-6-10(7-5-9)13-11(14)8-2-1-3-8/h8-10H,1-7,12H2,(H,13,14)
• InChI Key： LRTPEVHCNZAXAW-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NC1CCC(CC1)N

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 386.4±31.0 °C(Predicted)
• pka: 15.66±0.40(Predicted)

Additional information on N-(4-Aminocyclohexyl)cyclobutanecarboxamide

Introduction to N-(4-Aminocyclohexyl)cyclobutanecarboxamide (CAS No. 1154623-09-2)

N-(4-Aminocyclohexyl)cyclobutanecarboxamide, with the CAS number 1154623-09-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a cyclobutane ring with an aminocyclohexyl side chain, making it a versatile scaffold for the development of novel bioactive molecules.

The< strong>N-(4-Aminocyclohexyl)cyclobutanecarboxamide molecule exhibits a high degree of structural complexity, which contributes to its potential as a pharmacophore in drug design. The cyclobutane moiety introduces rigidity to the molecular structure, while the amine group in the cyclohexyl chain provides a site for further functionalization. This combination of features makes it an attractive candidate for exploring new therapeutic avenues.

In recent years, there has been a growing interest in the development of compounds that can modulate biological pathways by interacting with specific targets. The< strong>N-(4-Aminocyclohexyl)cyclobutanecarboxamide structure has shown promise in preliminary studies as a potential modulator of enzyme activity and receptor binding. Its ability to engage with biological systems in novel ways has prompted researchers to investigate its potential applications in treating various diseases.

One of the most compelling aspects of< strong>N-(4-Aminocyclohexyl)cyclobutanecarboxamide is its synthetic accessibility. The presence of well-defined functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability. Researchers have leveraged this synthetic versatility to explore its utility in both academic research and industrial drug development.

The pharmacological profile of< strong>N-(4-Aminocyclohexyl)cyclobutanecarboxamide has been the subject of several recent studies. Initial investigations have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The cyclobutane ring's rigid structure is thought to enhance binding affinity by providing a stable platform for interactions with biological targets. Additionally, the amine group offers opportunities for hydrogen bonding, further stabilizing the compound-receptor complex.

Advanced computational methods have been employed to elucidate the binding interactions between< strong>N-(4-Aminocyclohexyl)cyclobutanecarboxamide and its potential targets. Molecular docking studies have revealed that this compound can effectively bind to active sites of enzymes such as kinases and proteases, which are key players in many disease pathways. These findings have guided the design of more potent derivatives with improved pharmacological properties.

The therapeutic potential of< strong>N-(4-Aminocyclohexyl)cyclobutanecarboxamide extends beyond its enzymatic interactions. Preclinical studies have indicated that it may also influence cellular signaling pathways by modulating the activity of transcription factors and other regulatory proteins. This broad spectrum of activity makes it a promising candidate for treating multifaceted diseases that involve complex biological networks.

In addition to its pharmacological applications, the< strong>N-(4-Aminocyclohexyl)cyclobutanecarboxamide scaffold has shown promise in material science applications. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced mechanical strength and chemical resistance. These materials could find applications in industries ranging from aerospace to electronics, where high-performance materials are essential.

The synthesis and characterization of< strong>N-(4-Aminocyclohexyl)cyclobutanecarboxamide have been refined through iterative optimization processes. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound at each step of its synthesis.

The future prospects for< strong>N-(4-Aminocyclohexyl)cyclobutanecarboxamide are bright, with ongoing research aimed at uncovering new therapeutic applications and expanding its utility into other fields. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory discoveries into clinical interventions. As our understanding of biological systems continues to evolve, compounds like< strong>N-(4-Aminocyclohexyl)cyclobutanecarboxamide will play an increasingly important role in addressing unmet medical needs.